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Compound of Interest

Compound Name: GS 283

Cat. No.: B607735 Get Quote

Essential Safety and Handling Guide for GS 283
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of GS
283. Based on its molecular formula (C17H17NO3) and known biological activity as a Ca(2+)

antagonist, GS 283 is identified as Morphinone (CAS 467-02-7). This potent compound

necessitates strict adherence to safety protocols to minimize exposure and ensure a safe

laboratory environment.

Hazard Identification and Classification
GS 283 (Morphinone) is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling GS 283. The following table

summarizes the required PPE:

Body Part Required PPE Specifications

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield.

Must be worn at all times in the

laboratory where GS 283 is

handled.

Skin
Chemical-resistant gloves

(Nitrile rubber recommended).

Gloves must be inspected prior

to use and changed frequently,

especially after direct contact.

Body Laboratory coat.

A buttoned lab coat should be

worn to protect from skin

exposure.

Respiratory A NIOSH-approved respirator.

Required when handling the

powder form outside of a

certified chemical fume hood

or in case of aerosol

generation.
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Safe Handling and Operational Plan
Engineering Controls:

All work with solid GS 283 or concentrated solutions must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible in the immediate work

area.

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,

clean spatula and weighing vessel.

Solution Preparation: When preparing solutions, add the solid GS 283 to the solvent slowly

to avoid splashing.

Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat,

drink, or smoke in the laboratory.

Emergency Procedures
Spill Response:

In the event of a spill, follow the established protocol immediately.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Appropriate PPE
(Respirator, Gloves, etc.)

Contain Spill with
Inert Absorbent Material

Carefully Collect Contaminated
Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Spill Protocol Complete

Click to download full resolution via product page

Workflow for handling a chemical spill of GS 283.
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation or an allergic reaction develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste containing GS 283, including contaminated PPE, absorbent materials, and empty

containers, must be treated as hazardous waste.

Waste Collection: Collect all GS 283 waste in clearly labeled, sealed containers.

Disposal Route: Dispose of the hazardous waste through your institution's designated

hazardous waste management program. Follow all local, state, and federal regulations for

the disposal of controlled and toxic substances. As an opioid-related compound, GS 283
may be subject to specific disposal regulations for controlled substances.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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